An In-depth Technical Guide to the Mechanism of Action of Tigolaner on GABA Receptors
An In-depth Technical Guide to the Mechanism of Action of Tigolaner on GABA Receptors
For the Attention of Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document provides a detailed overview of the mechanism of action of Tigolaner. As of the date of this publication, there is no publicly available scientific literature or data specifically detailing the synthesis, binding affinities, efficacy, or pharmacokinetic profile of its deuterated analog, Tigolaner-d4. Therefore, a direct comparative analysis is not possible. This guide will focus on the known properties of Tigolaner and will include a theoretical discussion on the potential implications of deuteration.
Executive Summary
Tigolaner is a novel bispyrazole ectoparasiticide that exhibits its therapeutic effect through the potent and selective inhibition of gamma-aminobutyric acid (GABA) gated chloride channels in insects and acarines.[1][2] As an allosteric modulator, it does not compete with the endogenous ligand GABA but binds to a distinct site on the receptor complex, leading to a non-competitive antagonism of receptor function.[3] This inhibition of GABAergic neurotransmission results in hyperexcitability of the parasite's central nervous system, leading to paralysis and death. Notably, Tigolaner displays a significantly higher affinity for invertebrate GABA receptors over their mammalian counterparts, which underpins its favorable safety profile in host animals.[1][2][4] This document will provide a comprehensive analysis of the available data on Tigolaner's mechanism of action, supported by detailed experimental methodologies and visual representations of the relevant biological pathways and laboratory workflows.
Introduction to Tigolaner and the Rationale for Deuteration
Tigolaner is a key active ingredient in veterinary formulations designed for the treatment and prevention of flea and tick infestations in cats.[2][5] Its prolonged efficacy and rapid onset of action make it a valuable tool in veterinary medicine.[2][5]
The Deuterium (B1214612) Switch: A Theoretical Advantage for Tigolaner-d4
While no specific data for Tigolaner-d4 exists, the principles of deuteration in drug development suggest potential advantages. Deuterium is a stable, non-radioactive isotope of hydrogen. The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This increased bond strength can slow down the rate of metabolic processes that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect.
The theoretical benefits of deuterating Tigolaner could include:
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Reduced Metabolic Clearance: Slower metabolism could lead to a lower rate of clearance from the body.
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Increased Half-Life: A reduced clearance rate would result in a longer plasma half-life.
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Enhanced Bioavailability: By reducing first-pass metabolism, a greater proportion of the administered dose may reach systemic circulation.
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Improved Safety Profile: Slower metabolism might reduce the formation of potentially toxic metabolites.
It is crucial to emphasize that these are theoretical advantages, and without empirical data, the actual effects of deuteration on Tigolaner's properties remain unknown.
Mechanism of Action on GABA Receptors
Tigolaner's primary molecular target is the GABA receptor, a ligand-gated ion channel that plays a crucial role in inhibitory neurotransmission in both vertebrates and invertebrates.[1][2]
The GABAergic System in Insects
In insects, GABA is the principal inhibitory neurotransmitter in the central nervous system. When GABA binds to its receptor, it opens a chloride ion (Cl-) channel, leading to an influx of negatively charged chloride ions into the neuron. This hyperpolarizes the neuronal membrane, making it less likely to fire an action potential, thus causing inhibition.
Allosteric Modulation by Tigolaner
Tigolaner acts as a non-competitive antagonist and an allosteric modulator of the GABA receptor.[3] This means:
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Non-competitive: It does not directly compete with GABA for its binding site.
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Allosteric Modulation: It binds to a separate, distinct site on the receptor protein.[3]
Binding of Tigolaner to this allosteric site induces a conformational change in the receptor that prevents the channel from opening, even when GABA is bound. This effectively blocks the inhibitory signal, leading to uncontrolled neuronal excitation, paralysis, and death of the insect or acarine. Research indicates that Tigolaner's binding site is different from that of other insecticides like fipronil.[3]
Signaling Pathway
The following diagram illustrates the inhibitory signaling of GABA and its disruption by Tigolaner.
Quantitative Data
Table 1: Pharmacokinetic Parameters of Tigolaner in Cats (Single Topical Administration)
| Parameter | Value | Reference |
| Maximum Plasma Concentration (Cmax) | 1.35 mg/L | [1][2] |
| Time to Maximum Concentration (Tmax) | 12 days | [1][2] |
| Half-life (t1/2) | 24 days | [1][2] |
| Bioavailability | 57% | [6] |
| Volume of Distribution | 4 L/kg | [6] |
| Clearance | 0.005 L/h/kg | [6] |
Table 2: Efficacy of Tigolaner Against Fleas (Ctenocephalides felis) in Cats
| Time Point | Efficacy (%) | Reference |
| 12 hours (initial) | 100% | [2] |
| 8 hours (re-infestation, up to 2 months) | >98.9% | [2] |
| 13 weeks | >96.3% | [5] |
Experimental Protocols
The following sections describe generalized experimental protocols that are standard in the field for characterizing the mechanism of action of compounds like Tigolaner.
Radioligand Binding Assay
This assay is used to determine the binding affinity of a compound to its receptor.
Objective: To determine the inhibitory constant (Ki) of Tigolaner for insect and mammalian GABA receptors.
Methodology:
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Membrane Preparation:
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Homogenize insect (e.g., from flea or tick synganglia) or mammalian (e.g., rat brain cortex) tissue in a suitable buffer.
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Centrifuge the homogenate to pellet the cell membranes containing the GABA receptors.
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Wash the pellets and resuspend in the assay buffer.
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Binding Reaction:
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Incubate the membrane preparation with a known concentration of a radiolabeled ligand that binds to the allosteric site of the GABA receptor (e.g., [³H]-EBOB).
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Add increasing concentrations of unlabeled Tigolaner to compete with the radioligand for binding.
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Incubate the mixture to allow binding to reach equilibrium.
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Separation and Detection:
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Rapidly filter the incubation mixture through a glass fiber filter to separate the bound from the free radioligand.
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Wash the filters to remove any non-specifically bound radioligand.
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Measure the radioactivity retained on the filters using liquid scintillation counting.
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Data Analysis:
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Plot the percentage of specific binding of the radioligand as a function of the logarithm of the Tigolaner concentration.
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Determine the IC50 value (the concentration of Tigolaner that inhibits 50% of the specific binding of the radioligand).
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Calculate the Ki value using the Cheng-Prusoff equation.
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References
- 1. ec.europa.eu [ec.europa.eu]
- 2. ec.europa.eu [ec.europa.eu]
- 3. Discovery of the new active ingredient tigolaner, an allosteric modulator of the GABA-gated chloride channel for use as a spot-on ectoparasiticide in animal health - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Tigolaner: Innovation story of a new bispyrazole allosteric modulator of GABA-gated channel and its use as a spot-on ectoparasiticide in animal health - American Chemical Society [acs.digitellinc.com]
- 5. Immediate and long-term efficacy of Felpreva®, a new spot-on formulation containing tigolaner, emodepside and praziquantel, applied as a single application to cats artificially infested with the cat flea Ctenocephalides felis - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Plasma pharmacokinetics of tigolaner, emodepside, and praziquantel following topical administration of a combination product (Felpreva®) and of intravenous administration of the individual active ingredients in cats - PMC [pmc.ncbi.nlm.nih.gov]
